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Compound of Interest

Compound Name: Tos-O-C4-NH-Boc

Cat. No.: B3048755 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Tos-O-C4-NH-Boc. Adherence to

these procedures is critical for minimizing exposure risk and ensuring a safe laboratory

environment.

Chemical Identifier: Tos-O-C4-NH-Boc CAS Number: 180851-50-7 Molecular Formula:

C16H25NO5S Molecular Weight: 343.44 g/mol [1][2]

Hazard Identification and Precautionary Measures
Tos-O-C4-NH-Boc is a chemical that requires careful handling due to its potential hazards. The

following hazard and precautionary statements have been identified.[3]
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Hazard Statement Description
Precautionary
Statement

Description

H302 Harmful if swallowed. P264

Wash hands

thoroughly after

handling.

H315 Causes skin irritation. P270

Do not eat, drink or

smoke when using

this product.

H319
Causes serious eye

irritation.
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P301+P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P330 Rinse mouth.

P332+P313

If skin irritation occurs:

Get medical

advice/attention.
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P337+P313

If eye irritation

persists: Get medical

advice/attention.

P362+P364

Take off contaminated

clothing and wash it

before reuse.

P501

Dispose of

contents/container in

accordance with local

regulations.

A safety data sheet for the similar compound N-Boc-O-tosyl hydroxylamine also indicates

potential for allergic skin reaction (H317) and respiratory irritation (H335), warranting additional

caution.[4]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure and

ensure personal safety.
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PPE Category Item Specifications

Eye and Face Protection
Chemical Safety Goggles and

Face Shield

Goggles must be worn at all

times to protect from splashes.

A face shield is recommended

when there is a significant risk

of splashing.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

perforation before use.[4]

Body Protection
Flame-Resistant Lab Coat and

Chemical-Resistant Apron

The lab coat should be fully

buttoned to provide maximum

coverage. An apron should be

worn over the lab coat for an

additional layer of protection.

Footwear Closed-toe Shoes

Shoes must fully cover the

feet; perforated shoes or

sandals are not permitted.

Respiratory Protection Respirator

May be necessary if working in

an area with inadequate

ventilation or where airborne

exposure is possible.[4]

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Tos-O-C4-NH-Boc and

ensuring a safe laboratory environment.

Receiving and Storage
Initial Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage Conditions: Store in a cool, dry, and well-ventilated area. Keep the container tightly

sealed to prevent moisture ingress. Recommended storage temperature is between 2-8°C.
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[3] For long-term storage, -20°C is advised.[1][5]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.

Handling Workflow
The following diagram outlines the standard workflow for handling Tos-O-C4-NH-Boc in a

laboratory setting.
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Handling Workflow for Tos-O-C4-NH-Boc
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Caption: Standard operational workflow for handling Tos-O-C4-NH-Boc.
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Experimental Protocols
Boc Deprotection (Acidic Conditions)

The tert-butoxycarbonyl (Boc) protecting group is labile under acidic conditions.[6]

Trifluoroacetic acid (TFA) or hydrochloric acid (HCl) are commonly used for its removal.[7]

Preparation: Dissolve the Boc-protected amine in a suitable solvent such as

dichloromethane (DCM) or 1,4-dioxane.

Reagent Addition: Add an excess of the acid (e.g., 25-50% TFA in DCM or 4M HCl in

dioxane).

Reaction: Stir the mixture at room temperature. Monitor the reaction progress by an

appropriate method (e.g., TLC or LC-MS). Reaction times can vary from 15 minutes to

several hours.[7]

Work-up: Upon completion, remove the solvent and excess acid under reduced pressure.

The resulting amine salt can be neutralized with a mild base (e.g., saturated sodium

bicarbonate solution) and extracted into an organic solvent. The organic layer is then

washed, dried, and concentrated to yield the deprotected amine.[7]

Disposal Plan
Proper disposal of Tos-O-C4-NH-Boc and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Categorization and Collection
Solid Waste: Unused or expired Tos-O-C4-NH-Boc should be collected in a clearly labeled,

sealed container for hazardous waste.

Liquid Waste: Reaction mixtures and solvent washes containing the compound should be

collected in a designated, labeled hazardous waste container. Do not mix with incompatible

waste streams.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, pipette tips, and paper towels, should be collected in a separate, labeled
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container for solid hazardous waste.

Disposal Workflow
The following diagram illustrates the logical flow for the disposal of waste generated from

handling Tos-O-C4-NH-Boc.

Disposal Workflow for Tos-O-C4-NH-Boc Waste
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Caption: Decision process for the segregation and disposal of waste.

Disposal Procedure:
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All waste must be disposed of in accordance with federal, state, and local environmental

control regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on the disposal of this chemical. Do not dispose of down the

drain or in regular trash. Empty containers should be triple-rinsed with a suitable solvent, and

the rinsate collected as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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